Cas no 1160759-49-8 (Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate)

• Product Name: Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate
• CAS No: 1160759-49-8
• MF: C₁₂H₁₅IO₃
• MW: 334.150176286697
• CID: 4965307
• Update Time: 2025-10-31

Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate

• Inchi： 1S/C12H15IO3/c1-3-16-11(14)8-7-9-5-4-6-10(15-2)12(9)13/h4-6H,3,7-8H2,1-2H3
• InChI Key： HDQUSRINMXSUGJ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CCC(=O)OCC)OC

Computed Properties

• Exact Mass: 334.00659 g/mol
• Monoisotopic Mass: 334.00659 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5
• Molecular Weight: 334.15

Additional information on Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate

Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate (CAS No. 1160759-49-8): A Comprehensive Overview

Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate, identified by the CAS number 1160759-49-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propionate ester group attached to a phenyl ring substituted with an iodo and methoxy group, making it a versatile compound for various chemical modifications.

Recent studies have highlighted the importance of Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anti-cancer agents. The presence of the iodo group provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent inhibitory effects on specific kinase enzymes associated with cancer progression.

The synthesis of Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The introduction of the methoxy and iodo groups is achieved through nucleophilic aromatic substitution or electrophilic iodination, depending on the specific conditions employed. Subsequent esterification steps yield the final product, which is characterized by its high purity and stability under standard storage conditions.

In terms of physical properties, Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its application in pharmaceutical research and development.

One of the most promising applications of Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate lies in its potential as an intermediate in drug discovery programs. By leveraging its structural flexibility, chemists can introduce diverse substituents to optimize bioavailability, efficacy, and safety profiles. For example, recent advancements in click chemistry have enabled the rapid assembly of complex molecules using this compound as a building block.

Moreover, Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate has been investigated for its role in enzyme inhibition studies. A 2021 study published in *Bioorganic & Medicinal Chemistry Letters* revealed that certain derivatives exhibit selective inhibition against histone deacetylases (HDACs), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

In conclusion, Ethyl 3-(2'-iodo-3'-methoxyphenyl)propionate (CAS No. 1160759-49-8) is a valuable compound with significant implications in organic synthesis and pharmacology. Its unique structure, coupled with recent research advancements, positions it as a key player in the development of innovative therapeutic agents. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make substantial contributions to the field of medicinal chemistry.